Cas no 943830-24-8 (1-Bromo-2-chloro-4-fluoro-3-methoxybenzene)

1-Bromo-2-chloro-4-fluoro-3-methoxybenzene is a halogenated aromatic compound featuring multiple functional groups, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern—bromo, chloro, fluoro, and methoxy groups—enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of electron-withdrawing halogens and an electron-donating methoxy group allows for fine-tuning in synthetic pathways, particularly in pharmaceutical and agrochemical applications. This compound's stability under standard conditions ensures reliable handling and storage. Its well-defined structure facilitates precise modifications, making it valuable for constructing complex molecules in medicinal chemistry and material science research.
1-Bromo-2-chloro-4-fluoro-3-methoxybenzene structure
943830-24-8 structure
Product Name:1-Bromo-2-chloro-4-fluoro-3-methoxybenzene
CAS No:943830-24-8
MF:C7H5BrClFO
MW:239.469403982162
MDL:MFCD28402076
CID:5075476
PubChem ID:68808674
Update Time:2025-06-07

1-Bromo-2-chloro-4-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-chloro-4-fluoro-3-methoxybenzene
    • E93535
    • SCHEMBL3836832
    • MFCD28402076
    • BS-35233
    • 943830-24-8
    • CS-0191003
    • XH0466
    • 1-Bromo-2-chloro-4-fluoro-3-methoxybenzene
    • MDL: MFCD28402076
    • Inchi: 1S/C7H5BrClFO/c1-11-7-5(10)3-2-4(8)6(7)9/h2-3H,1H3
    • InChI Key: KLQJSFYBGVQPLN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1Cl)OC)F

Computed Properties

  • Exact Mass: 237.91963g/mol
  • Monoisotopic Mass: 237.91963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2

1-Bromo-2-chloro-4-fluoro-3-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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943830-24-8 95%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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1PlusChem
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1PlusChem
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1PlusChem
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Aaron
AR01JRRC-100mg
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